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Compound of Interest

Compound Name: Fmoc-L-Tyr(tBu)-OSu

Cat. No.: B613388

Technical Support Center: Fmoc-L-Tyr(tBu)
Coupling

Welcome to our technical support center. This resource provides troubleshooting guides and
frequently asked questions (FAQSs) to assist researchers, scientists, and drug development
professionals in addressing challenges related to the coupling of Fmoc-L-Tyr(tBu) derivatives in
solid-phase peptide synthesis (SPPS).

Troubleshooting Incomplete Coupling of Fmoc-L-
Tyr(tBu)

Incomplete coupling of Fmoc-L-Tyr(tBu)-OSu or in-situ activated Fmoc-L-Tyr(tBu)-OH is a
common issue in SPPS, often attributed to steric hindrance from the bulky tert-butyl (tBu)
protecting group and the tyrosine side chain. This guide provides a systematic approach to
diagnosing and resolving these coupling inefficiencies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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